Cas no 96450-54-3 (1-(2-Chloroethyl)-5-methyl-1H-pyrazole)

1-(2-Chloroethyl)-5-methyl-1H-pyrazole structure
96450-54-3 structure
Product Name:1-(2-Chloroethyl)-5-methyl-1H-pyrazole
CAS No:96450-54-3
MF:C6H9ClN2
MW:144.602060079575
MDL:MFCD02855989
CID:878720
PubChem ID:329775504
Update Time:2025-04-19

1-(2-Chloroethyl)-5-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1-(2-Chloroethyl)-5-methyl-1H-pyrazole
    • 1-(2-chloroethyl)-5-methylpyrazole
    • 1-(2-chloroethyl)-5-methyl-1H-pyrazole(SALTDATA: FREE)
    • BB_SC-5010
    • VS-09417
    • WDA45054
    • 96450-54-3
    • MFCD02855989
    • DTXSID90548820
    • CS-0313767
    • AKOS006281644
    • 1-(2-Chloroethyl)-5-methyl-1H-pyrazole, AldrichCPR
    • FT-0713476
    • STK802266
    • DA-18503
    • BBL029773
    • MDL： MFCD02855989
    • Inchi： 1S/C6H9ClN2/c1-6-2-4-8-9(6)5-3-7/h2,4H,3,5H2,1H3
    • InChI Key： WDWVCTCNJGSFCJ-UHFFFAOYSA-N
    • SMILES： ClCCN1C(C)=CC=N1

Computed Properties

  • Exact Mass: 144.04500
  • Monoisotopic Mass: 144.0454260g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 87.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 17.8Ų

Experimental Properties

  • Density: 1.16
  • Boiling Point: 213.2°C at 760 mmHg
  • Flash Point: 82.7°C
  • Refractive Index: 1.541
  • PSA: 17.82000
  • LogP: 1.43030

1-(2-Chloroethyl)-5-methyl-1H-pyrazole Security Information

  • Symbol: GHS06
  • Signal Word：Danger
  • Hazard Statement： H301
  • Warning Statement： P301+P310
  • Hazardous Material transportation number：UN 2811 6.1 / PGIII
  • WGK Germany：3
  • Hazard Category Code： 25
  • Safety Instruction： 45
  • Hazardous Material Identification： T

1-(2-Chloroethyl)-5-methyl-1H-pyrazole Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(2-Chloroethyl)-5-methyl-1H-pyrazole Pricemore >>

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abcr
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AB217213-10 g
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AB217213-25 g
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Apollo Scientific
OR929874-250mg
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